Cas no 2228900-61-4 (3-4-chloro-3-(trifluoromethyl)phenyl-2,2-difluoropropanoic acid)

• Product Name: 3-4-chloro-3-(trifluoromethyl)phenyl-2,2-difluoropropanoic acid
• CAS No: 2228900-61-4
• MF: C₁₀H₆ClF₅O₂
• MW: 288.598459720612
• CID: 6173095
• PubChem ID: 162738072
• Update Time: 2025-05-21

3-4-chloro-3-(trifluoromethyl)phenyl-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-chloro-3-(trifluoromethyl)phenyl-2,2-difluoropropanoic acid
• EN300-1939778
• 2228900-61-4
• 3-[4-chloro-3-(trifluoromethyl)phenyl]-2,2-difluoropropanoic acid

• Inchi： 1S/C10H6ClF5O2/c11-7-2-1-5(3-6(7)10(14,15)16)4-9(12,13)8(17)18/h1-3H,4H2,(H,17,18)
• InChI Key： WWHQGUUSJNTCJW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)CC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 287.9976479g/mol
• Monoisotopic Mass: 287.9976479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-4-chloro-3-(trifluoromethyl)phenyl-2,2-difluoropropanoic acid

3-4-Chloro-3-(Trifluoromethyl)Phenyl-2,2-Difluoropropanoic Acid: A Comprehensive Overview

3-4-Chloro-3-(Trifluoromethyl)Phenyl-2,2-Difluoropropanoic Acid (CAS No. 2228900-61-4) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a chlorinated phenyl ring, a trifluoromethyl group, and a difluorinated propanoic acid moiety. These features make it a versatile building block for the synthesis of advanced materials and bioactive molecules.

The chlorine atom in the phenyl ring introduces electronic effects that enhance the compound's reactivity, while the trifluoromethyl group imparts both steric and electronic properties, making it an ideal candidate for tuning molecular interactions. The difluorinated propanoic acid moiety further contributes to the compound's stability and solubility, which are critical for its applications in drug design and polymer chemistry.

Recent studies have highlighted the potential of 3-4-Chloro-3-(Trifluoromethyl)Phenyl-2,2-Difluoropropanoic Acid in the development of novel drug delivery systems. Researchers have demonstrated that this compound can serve as a precursor for the synthesis of bioabsorbable polymers, which are increasingly being used in medical implants and controlled-release drug formulations. Its ability to form stable ester linkages with biocompatible materials has been particularly promising.

In addition to its pharmaceutical applications, this compound has found utility in the field of materials science. Its unique electronic properties make it a valuable component in the synthesis of advanced organic semiconductors. Recent breakthroughs have shown that derivatives of this compound can exhibit enhanced charge transport properties, making them suitable for use in organic light-emitting diodes (OLEDs) and flexible electronics.

The synthesis of 3-4-Chloro-3-(Trifluoromethyl)Phenyl-2,2-Difluoropropanoic Acid involves a multi-step process that requires precise control over reaction conditions. Key steps include the chlorination of aromatic rings, fluorination of aliphatic chains, and subsequent coupling reactions to assemble the final structure. The development of efficient synthetic routes has been an active area of research, with recent advancements focusing on minimizing environmental impact and improving yield.

From an environmental standpoint, the stability and biodegradability of this compound are critical considerations. Studies have shown that while it exhibits high chemical stability under normal conditions, it can undergo hydrolysis under specific pH conditions, leading to the formation of less hazardous byproducts. This makes it a safer alternative to traditional compounds in certain industrial applications.

In conclusion, 3-4-Chloro-3-(Trifluoromethyl)Phenyl-2,2-Difluoropropanoic Acid (CAS No. 2228900-61-4) is a multifaceted compound with vast potential across diverse scientific domains. Its unique structural features and versatile reactivity continue to drive innovative research, paving the way for new applications in medicine, materials science, and beyond.